Cas no 1244036-54-1 (N1-(Benzo[d]thiazol-2-yl)-N2-methylbenzene-1,2-diamine)
1244036-54-1 structure
Product Name:N1-(Benzo[d]thiazol-2-yl)-N2-methylbenzene-1,2-diamine
CAS No:1244036-54-1
MF:C14H13N3S
MW:255.338121175766
CID:2109993
Update Time:2023-08-04
N1-(Benzo[d]thiazol-2-yl)-N2-methylbenzene-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- N1-(benzo[d]thiazol-2-yl)-N2-methylbenzene-1,2-diamine
- N1-(Benzo[d]thiazol-2-yl)-N2-methylbenzene-1,2-diamine
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- Inchi: 1S/C14H13N3S/c1-15-10-6-2-3-7-11(10)16-14-17-12-8-4-5-9-13(12)18-14/h2-9,15H,1H3,(H,16,17)
- InChI Key: IBCPMRBKRAETRJ-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N=C1NC1C=CC=CC=1NC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 274
- Topological Polar Surface Area: 65.2
N1-(Benzo[d]thiazol-2-yl)-N2-methylbenzene-1,2-diamine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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